molecular formula C9H9FN2O3 B3118260 N-Ethyl-4-fluoro-3-nitrobenzamide CAS No. 235428-18-9

N-Ethyl-4-fluoro-3-nitrobenzamide

Cat. No. B3118260
CAS RN: 235428-18-9
M. Wt: 212.18 g/mol
InChI Key: OZFUFLXVRLCAHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Ethyl-4-fluoro-3-nitrobenzamide is a chemical compound with the CAS Number: 235428-18-9 . It has a molecular weight of 212.18 and its IUPAC name is this compound .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9FN2O3/c1-2-11-9(13)6-3-4-7(10)8(5-6)12(14)15/h3-5H,2H2,1H3,(H,11,13) . This code provides a unique representation of the molecule’s structure.


Physical And Chemical Properties Analysis

This compound is a solid at room temperature . More detailed physical and chemical properties such as density, melting point, and boiling point were not found in the search results.

Scientific Research Applications

Nanoparticle Synthesis and Characterization

N-Ethyl-4-fluoro-3-nitrobenzamide derivatives have been utilized in the synthesis and characterization of nanoparticles. Saeed et al. (2013) reported the synthesis and characterization of a nickel(II) complex of N-[ethyl(propan-2-yl)carbamothioyl]-4-nitrobenzamide. This complex was used as a precursor for the deposition of nickel sulfide nanocrystals, characterized by X-ray powder diffraction and transmission electron microscopy (Saeed et al., 2013).

Quality Control in Medicinal Chemistry

In medicinal chemistry, this compound derivatives have been synthesized and evaluated for their quality control methods. Sych et al. (2018) developed methods for the identification and determination of impurities in N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, demonstrating its potential as an anticonvulsant (Sych et al., 2018).

Chemical Synthesis Methods

The methods for synthesizing derivatives of this compound have been explored in various studies. Xu et al. (2013) described a convenient method for synthesizing 4-amino-2-fluoro-N-methyl-benzamide, starting from 2-fluoro-4-nitrobenzoic acid, highlighting the adaptability of these compounds in chemical synthesis (Xu et al., 2013).

Antibacterial Activity

The antibacterial activity of this compound derivatives has been investigated. Saeed et al. (2010) synthesized nickel and copper metal complexes of N-(R-carbamothioyl)-4-nitrobenzamide and evaluated their in vitro antibacterial activities. These complexes showed greater antibacterial efficacy compared to the thiourea derivative ligands (Saeed et al., 2010).

Safety and Hazards

While specific safety and hazard information for N-Ethyl-4-fluoro-3-nitrobenzamide was not found, compounds of similar structure often require careful handling due to potential risks. For instance, 4-Fluoro-3-nitrobenzamide has hazard statements H302-H315-H319-H335, indicating it may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

N-ethyl-4-fluoro-3-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9FN2O3/c1-2-11-9(13)6-3-4-7(10)8(5-6)12(14)15/h3-5H,2H2,1H3,(H,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OZFUFLXVRLCAHE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)C1=CC(=C(C=C1)F)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9FN2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-Ethyl-4-fluoro-3-nitrobenzamide
Reactant of Route 2
Reactant of Route 2
N-Ethyl-4-fluoro-3-nitrobenzamide
Reactant of Route 3
Reactant of Route 3
N-Ethyl-4-fluoro-3-nitrobenzamide
Reactant of Route 4
Reactant of Route 4
N-Ethyl-4-fluoro-3-nitrobenzamide
Reactant of Route 5
Reactant of Route 5
N-Ethyl-4-fluoro-3-nitrobenzamide
Reactant of Route 6
Reactant of Route 6
N-Ethyl-4-fluoro-3-nitrobenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.